N-(2-hydroxy-5-methylphenyl)-5-(4-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

• Molecular Formula: C22H17F3N4O3
• Molecular Weight: 442.4 g/mol
• IUPAC Name: N-(2-hydroxy-5-methylphenyl)-5-(4-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C22H17F3N4O3/c1-12-3-8-18(30)17(9-12)28-21(31)15-11-26-29-19(22(23,24)25)10-16(27-20(15)29)13-4-6-14(32-2)7-5-13/h3-11,30H,1-2H3,(H,28,31)
• InChI Key: DUJDHXWTRZMMOI-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)O)NC(=O)C2=C3N=C(C=C(N3N=C2)C(F)(F)F)C4=CC=C(C=C4)OC

Description

N-(2-hydroxy-5-methylphenyl)-5-(4-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide is a synthetic compound that has been extensively studied for its potential application in scientific research. It is commonly referred to as HMP and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of HMP is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. HMP has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. It has also been shown to inhibit the activity of certain receptors, including the adenosine A2A receptor, which is involved in the regulation of dopamine release.
Biochemical and Physiological Effects:
HMP has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the activity of COX-2, which is involved in the production of prostaglandins, a group of molecules that are involved in inflammation. HMP has also been shown to inhibit the activity of the adenosine A2A receptor, which is involved in the regulation of dopamine release. Additionally, HMP has been shown to exhibit antioxidant activity, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

HMP has several advantages for use in lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It has also been extensively studied, which means that there is a significant amount of data available on its biological activity. However, there are also some limitations to the use of HMP in lab experiments. It has been shown to exhibit some toxicity, which may limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on HMP. One potential direction is to further investigate its mechanism of action. Understanding how HMP inhibits the activity of enzymes and receptors could provide valuable insights into the development of new therapeutic agents. Another potential direction is to investigate the use of HMP in combination with other drugs. Combining HMP with other drugs could potentially enhance its therapeutic effects and reduce its toxicity. Finally, further studies are needed to investigate the potential use of HMP in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Synthesis Methods

The synthesis of HMP involves a multi-step process that requires the use of various reagents and solvents. The first step involves the condensation of 2-hydroxy-5-methylbenzaldehyde and 4-methoxybenzaldehyde in the presence of an acid catalyst to form the corresponding chalcone. The chalcone is then reacted with trifluoromethylpyrazole in the presence of a base to form the pyrazolopyrimidine scaffold. Finally, the carboxamide group is introduced through the reaction of the pyrazolopyrimidine scaffold with the appropriate amine.

Scientific Research Applications

HMP has been shown to exhibit a range of biological activities that make it a promising candidate for scientific research. It has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders. HMP has been shown to inhibit the activity of certain enzymes and receptors that are involved in these diseases, making it a potential therapeutic agent.